Cas no 1040670-24-3 (3-(2-methoxyethyl)-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

3-(2-methoxyethyl)-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one structure
1040670-24-3 structure
Product Name:3-(2-methoxyethyl)-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
CAS No:1040670-24-3
MF:C19H18N4O3S2
MW:414.501221179962
CID:5390625
PubChem ID:27375028
Update Time:2023-10-11

3-(2-methoxyethyl)-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • VU0615389-1
    • NCGC00287548-01
    • 3-(2-methoxyethyl)-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
    • F3382-5468
    • AB01285872-01
    • 1040670-24-3
    • AKOS004961429
    • 3-(2-methoxyethyl)-2-(((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one
    • Inchi: 1S/C19H18N4O3S2/c1-12-5-3-4-6-13(12)17-21-15(26-22-17)11-28-19-20-14-7-10-27-16(14)18(24)23(19)8-9-25-2/h3-7,10H,8-9,11H2,1-2H3
    • InChI Key: IPNJXUPFOOLTQR-UHFFFAOYSA-N
    • SMILES: S(CC1=NC(C2C=CC=CC=2C)=NO1)C1=NC2C=CSC=2C(N1CCOC)=O

Computed Properties

  • Exact Mass: 414.08203280g/mol
  • Monoisotopic Mass: 414.08203280g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 134Ų

3-(2-methoxyethyl)-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Pricemore >>

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F3382-5468-2μmol
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F3382-5468-10mg
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